N-(2-chlorophenyl)-2-[(5-ethyl-4-methyl-1H-imidazol-2-yl)thio]acetamide

• IUPAC Name: N-(2-chlorophenyl)-2-[(4-ethyl-5-methyl-1H-imidazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C14H16ClN3OS/c1-3-11-9(2)16-14(18-11)20-8-13(19)17-12-7-5-4-6-10(12)15/h4-7H,3,8H2,1-2H3,(H,16,18)(H,17,19)
• InChI Key: XEUXIBXMFQPHBY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(NC(=N1)SCC(=O)NC2=CC=CC=C2Cl)C
• Molecular Formula: C14H16ClN3OS
• Molecular Weight: 309.8 g/mol

Description

N-(2-chlorophenyl)-2-[(5-ethyl-4-methyl-1H-imidazol-2-yl)thio]acetamide, also known as CEM-102, is a novel antibiotic compound that has gained attention in the scientific community due to its potent antibacterial activity against a broad range of Gram-positive and Gram-negative bacteria.

Mechanism of Action

N-(2-chlorophenyl)-2-[(5-ethyl-4-methyl-1H-imidazol-2-yl)thio]acetamide works by inhibiting bacterial protein synthesis through binding to the bacterial ribosome. Specifically, it binds to the 50S subunit of the ribosome, preventing the formation of peptide bonds between amino acids during protein synthesis.
Biochemical and Physiological Effects:
N-(2-chlorophenyl)-2-[(5-ethyl-4-methyl-1H-imidazol-2-yl)thio]acetamide has been shown to have minimal toxicity in in vitro and in vivo studies, with no significant adverse effects observed in animal models. It has also been shown to have good pharmacokinetic properties, with high oral bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

One advantage of N-(2-chlorophenyl)-2-[(5-ethyl-4-methyl-1H-imidazol-2-yl)thio]acetamide is its broad-spectrum antibacterial activity, which makes it a useful tool for studying the mechanism of action of antibiotics and for screening potential new antibiotics. However, one limitation is that it is not effective against all bacterial pathogens, and therefore may not be suitable for all research applications.

Future Directions

Future research on N-(2-chlorophenyl)-2-[(5-ethyl-4-methyl-1H-imidazol-2-yl)thio]acetamide could focus on the development of new formulations and delivery methods to improve its efficacy and reduce the risk of resistance. Additionally, further studies could investigate its potential use in combination with other antibiotics to enhance its antibacterial activity. Finally, research could also explore the potential use of N-(2-chlorophenyl)-2-[(5-ethyl-4-methyl-1H-imidazol-2-yl)thio]acetamide in the treatment of other infections, such as fungal or viral infections.

Synthesis Methods

N-(2-chlorophenyl)-2-[(5-ethyl-4-methyl-1H-imidazol-2-yl)thio]acetamide is synthesized through a multistep process that involves the reaction of 2-chlorophenylacetic acid with thionyl chloride to form 2-chlorophenylacetyl chloride. The resulting compound is then reacted with 5-ethyl-4-methylimidazole-2-thiol to form N-(2-chlorophenyl)-2-[(5-ethyl-4-methyl-1H-imidazol-2-yl)thio]acetamide.

Scientific Research Applications

N-(2-chlorophenyl)-2-[(5-ethyl-4-methyl-1H-imidazol-2-yl)thio]acetamide has been extensively studied for its antibacterial activity against a wide range of bacterial pathogens, including Staphylococcus aureus, Streptococcus pneumoniae, Haemophilus influenzae, and Escherichia coli. It has also been shown to have activity against drug-resistant strains of bacteria, making it a promising candidate for the treatment of antibiotic-resistant infections.